Cas no 1006442-44-9 (3-3-(3-Bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic Acid)

• Product Name: 3-3-(3-Bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic Acid
• CAS No: 1006442-44-9
• MF: C₁₆H₁₃BrN₄O₃
• MW: 389.203422307968
• CID: 5069521
• Update Time: 2023-11-22

3-3-(3-Bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid
• (E)-3-[1-(3-amino-3-oxopropyl)-3-(3-bromophenyl)pyrazol-4-yl]-2-cyanoprop-2-enoic acid
• 3-3-(3-Bromophenyl)-1-(2-carbamoylethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic Acid

• Inchi： 1S/C16H13BrN4O3/c17-13-3-1-2-10(7-13)15-12(6-11(8-18)16(23)24)9-21(20-15)5-4-14(19)22/h1-3,6-7,9H,4-5H2,(H2,19,22)(H,23,24)/b11-6+
• InChI Key： QVKSNNDFNVQWID-IZZDOVSWSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(/C=C(\C#N)/C(=O)O)=CN(CCC(N)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 571
• XLogP3: 1.2
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles